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Compound of Interest

Compound Name: 2-Methyl-4-phenyl thiazole

Cat. No.: B155899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the exploration and validation of

novel therapeutic agents. Thiazole derivatives have emerged as a promising class of

compounds with a broad spectrum of antimicrobial activity. This guide provides a comparative

analysis of the potential of 2-Methyl-4-phenyl thiazole as an antimicrobial agent, drawing

upon experimental data from closely related phenylthiazole derivatives to offer a

comprehensive overview for researchers and drug development professionals. While direct

quantitative data for 2-Methyl-4-phenyl thiazole is limited in publicly available literature, this

guide synthesizes findings from analogous compounds to project its potential efficacy against

bacterial and fungal pathogens.

Performance Comparison with Standard
Antimicrobial Agents
To contextualize the potential of 2-Methyl-4-phenyl thiazole, this section presents a

comparative summary of Minimum Inhibitory Concentration (MIC) values for various

phenylthiazole derivatives against common pathogens, alongside standard antimicrobial

agents. It is important to note that these values are for structurally similar compounds and

serve as an indicator of the potential activity of 2-Methyl-4-phenyl thiazole.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)
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Compound/
Drug

Staphyloco
ccus
aureus
(Gram-
positive)

Bacillus
subtilis
(Gram-
positive)

Escherichia
coli (Gram-
negative)

Pseudomon
as
aeruginosa
(Gram-
negative)

Reference

Phenylthiazol

e Derivatives
4 - 125 29.7 - 250 1.56 - 250 6.25 - >512 [1][2][3]

Ampicillin

(Standard)
0.6 - 1 - 4 - [4]

Vancomycin

(Standard)
3.0 - - - [2]

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Compound/Drug Candida albicans Aspergillus niger Reference

Phenylthiazole

Derivatives
0.25 - 250 150 [1][5]

Fluconazole

(Standard)
>64 (resistant strains) -

Amphotericin B

(Standard)
0.5 - 2 -

Experimental Protocols
The following are detailed methodologies for key experiments commonly cited in the evaluation

of antimicrobial agents, which would be applicable for the validation of 2-Methyl-4-phenyl
thiazole.

Minimum Inhibitory Concentration (MIC) Determination
via Broth Microdilution
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This method determines the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in

a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a

concentration of approximately 5 x 10^5 CFU/mL.

Serial Dilution: The test compound (2-Methyl-4-phenyl thiazole) is serially diluted in the

broth within a 96-well microtiter plate to achieve a range of concentrations.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Controls: Positive (microorganism and broth without the test compound) and negative (broth

only) controls are included.

Incubation: The plate is incubated at an appropriate temperature (e.g., 35-37°C for bacteria,

30-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours

for fungi).

Reading Results: The MIC is determined as the lowest concentration of the compound at

which no visible turbidity is observed.

Zone of Inhibition Assay via Agar Well Diffusion
This method provides a qualitative or semi-quantitative assessment of the antimicrobial activity.

Preparation of Agar Plates: Molten agar medium (e.g., Mueller-Hinton Agar for bacteria,

Sabouraud Dextrose Agar for fungi) is poured into sterile Petri dishes and allowed to solidify.

Inoculation: A standardized suspension of the test microorganism is uniformly spread over

the surface of the agar.

Well Creation: Wells of a defined diameter (e.g., 6-8 mm) are aseptically punched into the

agar.

Application of Test Compound: A specific volume of a known concentration of 2-Methyl-4-
phenyl thiazole solution is added to each well.
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Incubation: The plates are incubated under appropriate conditions.

Measurement: The diameter of the clear zone of no growth around each well is measured in

millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizing Mechanisms and Workflows
The following diagrams, created using Graphviz, illustrate a potential mechanism of action for

phenylthiazole derivatives and a typical experimental workflow for antimicrobial screening.
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Antimicrobial screening workflow for 2-Methyl-4-phenyl thiazole.
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Proposed mechanism of antibacterial action for phenylthiazole derivatives.

In conclusion, while direct experimental validation of 2-Methyl-4-phenyl thiazole as a potent

antimicrobial agent is pending in accessible literature, the substantial body of evidence for its

structural analogs strongly suggests its potential as a valuable lead compound for further

investigation. The provided comparative data and experimental protocols offer a foundational

framework for researchers to systematically evaluate its efficacy and mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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